N~2~-[(5-fluoro-2-methoxyphenyl)sulfonyl]-N~2~-methyl-N~1~-propylglycinamide
Overview
Description
N~2~-[(5-fluoro-2-methoxyphenyl)sulfonyl]-N~2~-methyl-N~1~-propylglycinamide, commonly known as FMP, is a chemical compound that has been widely used in scientific research. FMP is a sulfonylurea derivative that has been synthesized and studied for its potential therapeutic effects.
Mechanism of Action
The mechanism of action of FMP is not fully understood, but it is believed to involve the inhibition of the ATP-sensitive potassium channels in pancreatic beta cells. This leads to an increase in insulin secretion and a decrease in blood glucose levels. FMP has also been shown to activate AMP-activated protein kinase (AMPK), which plays a key role in energy metabolism.
Biochemical and Physiological Effects:
FMP has been shown to have a number of biochemical and physiological effects. FMP has been shown to increase insulin secretion and decrease blood glucose levels in animal models of type 2 diabetes. FMP has also been shown to increase glucose uptake and fatty acid oxidation in muscle cells. In addition, FMP has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
FMP has several advantages for lab experiments. FMP is relatively easy to synthesize and is stable under normal laboratory conditions. FMP is also relatively inexpensive compared to other compounds used in scientific research. However, FMP has some limitations for lab experiments. FMP has low solubility in water, which can make it difficult to work with in certain experiments. In addition, FMP has not been extensively studied in humans, so its safety and efficacy in humans are not well established.
Future Directions
For the study of FMP include the potential therapeutic effects on other diseases, the development of more potent and selective analogs, and further clinical trials to establish its safety and efficacy in humans.
Scientific Research Applications
FMP has been extensively studied for its potential therapeutic effects on various diseases such as diabetes, obesity, and cancer. FMP has been shown to have hypoglycemic effects in animal models of type 2 diabetes. In addition, FMP has been studied for its potential anti-obesity effects. FMP has also been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
2-[(5-fluoro-2-methoxyphenyl)sulfonyl-methylamino]-N-propylacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O4S/c1-4-7-15-13(17)9-16(2)21(18,19)12-8-10(14)5-6-11(12)20-3/h5-6,8H,4,7,9H2,1-3H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBWKURHUEZZXDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CN(C)S(=O)(=O)C1=C(C=CC(=C1)F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.